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Compound of Interest

Compound Name: Benoxathian hydrochloride

Cat. No.: B1246132 Get Quote

An Important Note on "Benoxathian hydrochloride": Extensive searches of scientific literature

and databases did not yield any information on a compound named "Benoxathian
hydrochloride." It is possible that this name is erroneous or refers to a compound not widely

documented. The following guide will focus on Benzathine Penicillin G, a well-established long-

acting penicillin antibiotic, which may be the intended subject of inquiry due to the similarity in

name.

This guide provides a comparative overview of Benzathine Penicillin G, detailing its mechanism

of action, in vitro and in vivo activity, and comparisons with alternative antibiotics. The

information is intended for researchers, scientists, and drug development professionals.

Overview of Benzathine Penicillin G
Benzathine Penicillin G is a long-acting injectable antibiotic.[1] It is formed from the

combination of benzylpenicillin (penicillin G) with benzathine. This formulation allows for slow

release of penicillin G from the muscle tissue into the bloodstream, resulting in prolonged, low-

dose antibiotic activity.[1][2] It is primarily used for the treatment and prophylaxis of infections

caused by susceptible gram-positive bacteria, most notably Streptococcus pyogenes and

Treponema pallidum, the causative agents of streptococcal infections (like rheumatic fever) and

syphilis, respectively.[1][3]
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Benzathine Penicillin G, as a β-lactam antibiotic, exerts its bactericidal effect by inhibiting the

synthesis of the bacterial cell wall.[2][3][4] The core mechanism involves the following steps:

Binding to Penicillin-Binding Proteins (PBPs): Penicillin G binds to and inactivates PBPs,

which are bacterial enzymes essential for the final steps of peptidoglycan synthesis.[2]

Inhibition of Transpeptidation: This binding prevents the cross-linking of peptidoglycan

chains, a crucial step for maintaining the structural integrity of the cell wall.[2][3]

Cell Lysis: The weakened cell wall cannot withstand the internal osmotic pressure of the

bacterium, leading to cell lysis and death.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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